Cas no 40324-60-5 (4-(2,6-dichlorophenoxy)butanenitrile)

• Product Name: 4-(2,6-dichlorophenoxy)butanenitrile
• CAS No: 40324-60-5
• MF: C₁₀H₉Cl₂NO
• MW: 230.090560674667
• MDL: MFCD12148215
• CID: 5233297
• Update Time: 2026-03-08

4-(2,6-dichlorophenoxy)butanenitrile Chemical and Physical Properties

Names and Identifiers

• 4-(2,6-dichlorophenoxy)butanenitrile

• MDL： MFCD12148215
• Inchi： 1S/C10H9Cl2NO/c11-8-4-3-5-9(12)10(8)14-7-2-1-6-13/h3-5H,1-2,7H2
• InChI Key： AKPSGOZDLVPHFC-UHFFFAOYSA-N
• SMILES： C(#N)CCCOC1=C(Cl)C=CC=C1Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Additional information on 4-(2,6-dichlorophenoxy)butanenitrile

Comprehensive Overview of 4-(2,6-dichlorophenoxy)butanenitrile (CAS No. 40324-60-5)

4-(2,6-dichlorophenoxy)butanenitrile, identified by its CAS number 40324-60-5, is a specialized organic compound that has garnered significant attention in the fields of agrochemicals and pharmaceutical intermediates. This compound, characterized by its dichlorophenoxy and butanenitrile functional groups, exhibits unique chemical properties that make it valuable for various industrial applications. Researchers and manufacturers are increasingly exploring its potential due to its structural versatility and reactivity.

In recent years, the demand for high-performance intermediates like 4-(2,6-dichlorophenoxy)butanenitrile has surged, driven by advancements in crop protection and sustainable agriculture. With growing concerns about food security and environmental impact, this compound has been studied for its role in developing eco-friendly pesticides and herbicides. Its molecular structure allows for selective interactions with target organisms, minimizing harm to non-target species—a key consideration in modern green chemistry initiatives.

The synthesis and application of CAS 40324-60-5 also align with trends in precision chemistry and custom synthesis. Laboratories and industries frequently search for reliable suppliers of this compound, emphasizing the need for high-purity grades and scalable production methods. Questions such as "How to optimize the yield of 4-(2,6-dichlorophenoxy)butanenitrile?" or "What are the latest analytical techniques for its characterization?" reflect the technical curiosity surrounding this chemical.

From a regulatory perspective, 4-(2,6-dichlorophenoxy)butanenitrile is subject to stringent quality control standards, particularly in regions like the EU and North America. Compliance with REACH and FDA guidelines is critical for its use in pharmaceutical intermediates. The compound's stability under various storage conditions and compatibility with other chemicals are frequently discussed topics in industry forums and research publications.

Innovations in catalysis and process engineering have further enhanced the commercial viability of 40324-60-5. For instance, microwave-assisted synthesis and continuous flow chemistry are emerging as efficient alternatives to traditional batch processes. These advancements address common user queries like "How to reduce waste generation during synthesis?" and "What are the cost-effective routes for large-scale production?"

In summary, 4-(2,6-dichlorophenoxy)butanenitrile (CAS 40324-60-5) represents a compelling case study in the intersection of chemical innovation and industrial demand. Its applications in agrochemicals, pharmaceuticals, and material science continue to evolve, driven by both scientific curiosity and practical needs. As the industry shifts toward sustainable practices, this compound is poised to play a pivotal role in shaping future technologies.